[(2-ethoxy-1-naphthyl)methyl](tetrahydro-2-furanylmethyl)amine hydrochloride

• IUPAC Name: N-[(2-ethoxynaphthalen-1-yl)methyl]-1-(oxolan-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C18H23NO2.ClH/c1-2-20-18-10-9-14-6-3-4-8-16(14)17(18)13-19-12-15-7-5-11-21-15;/h3-4,6,8-10,15,19H,2,5,7,11-13H2,1H3;1H
• InChI Key: YJCNYDSAHYEXCZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)CNCC3CCCO3.Cl
• Molecular Formula: C18H24ClNO2
• Molecular Weight: 321.8 g/mol

Description

[(2-ethoxy-1-naphthyl)methyl](tetrahydro-2-furanylmethyl)amine hydrochloride, also known as SKF 38393, is a chemical compound that belongs to the class of benzazepines. It is a selective agonist of the dopamine D1 receptor and has been extensively studied for its potential use in scientific research.

Scientific Research Applications

Histochemical Techniques for Tissue Oxidase Demonstration

(2-ethoxy-1-naphthyl)methylamine hydrochloride and related compounds have been used in histochemical techniques for the demonstration of tissue oxidase activity. This involves complex naphthols and cyclic methylene compounds as new classes of histochemical reagents for staining tissues to study enzyme activities. Such techniques are critical for understanding cellular functions and identifying pathological changes in tissues Burstone, 1959.

Antibacterial Agents Synthesis

Research into antibacterial agents has included the synthesis of analogues containing the naphthyridine core, similar in structure to "(2-ethoxy-1-naphthyl)methylamine hydrochloride". These compounds show significant antibacterial activities, indicating potential applications in developing new antibiotics. The structure-activity relationships explored in these studies help in understanding how modifications in chemical structure can impact antibacterial efficacy Egawa et al., 1984.

Organic Synthesis and Chemical Properties

The compound's structure is useful in organic synthesis, demonstrating its role in creating novel nitrogen-containing derivatives with potential applications in materials science and as intermediates for further chemical reactions. Such research contributes to the development of new synthetic routes and the exploration of chemical properties of complex organic molecules Badr et al., 2007.